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Compound of Interest

Compound Name: 4,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14559871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of the branched alkane

4,4-diethyl-2,2-dimethylhexane. This document summarizes its physical properties, details

experimental protocols for boiling point determination, and presents a logical workflow for this

analytical procedure.

Physicochemical Data of 4,4-Diethyl-2,2-
dimethylhexane
The boiling point of a compound is a critical physical property that provides insights into its

volatility and the strength of its intermolecular forces. For 4,4-diethyl-2,2-dimethylhexane, a

C12H26 isomer, the boiling point is influenced by its significant branching, which affects its

molecular surface area and van der Waals interactions.

Property Value Source

Boiling Point
Estimated between 180°C to

190°C
Benchchem[1]

Molecular Formula C₁₂H₂₆ PubChem[2]

Molecular Weight 170.33 g/mol PubChem[2]

CAS Number 62184-89-8 PubChem[2]
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Experimental Protocols for Boiling Point
Determination
The determination of a liquid's boiling point is a fundamental laboratory procedure. Several

methods are available, with the choice often depending on the quantity of the substance

available. For a compound like 4,4-diethyl-2,2-dimethylhexane, micro-scale methods are

often preferred to minimize sample usage.

Micro-Boiling Point Determination using the Siwoloboff
Method
This method is a reliable technique for determining the boiling point of a small quantity of liquid.

Materials:

Sample of 4,4-diethyl-2,2-dimethylhexane

Capillary tube (sealed at one end)

Fusion tube (or small test tube)

Thermometer

Heating apparatus (e.g., oil bath or a melting point apparatus with a heating block)

Rubber band or wire for attaching the fusion tube to the thermometer

Procedure:

Sample Preparation: A small amount of 4,4-diethyl-2,2-dimethylhexane is introduced into

the fusion tube.

Capillary Tube Insertion: The capillary tube, with its sealed end uppermost, is placed inside

the fusion tube containing the sample.

Apparatus Assembly: The fusion tube is attached to the thermometer using a rubber band or

wire, ensuring that the sample is level with the thermometer bulb.
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Heating: The assembly is then immersed in a heating bath (e.g., mineral oil) or placed in the

heating block of a melting point apparatus.

Observation: The apparatus is heated gently. As the temperature rises, a stream of bubbles

will be observed emerging from the open end of the capillary tube. This is due to the

expansion of the air trapped inside and the increasing vapor pressure of the sample.

Boiling Point Identification: The heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary tube. At this point, the heating is discontinued.

Reading the Boiling Point: As the apparatus cools, the stream of bubbles will slow down and

eventually stop. The exact temperature at which the liquid begins to enter the capillary tube

is recorded as the boiling point.

Logical Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of 4,4-diethyl-2,2-dimethylhexane using a micro-scale method.
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Workflow for Boiling Point Determination

Sample Preparation:
Place 4,4-diethyl-2,2-dimethylhexane

in a fusion tube.

Insert sealed capillary tube
(open end down) into the fusion tube.

Attach the fusion tube
to a thermometer.

Place the assembly
into a heating apparatus.

Heat the apparatus gently.

Observe for a rapid and continuous
stream of bubbles from the capillary.

Vapor pressure increases

Stop heating.

Observe the sample as it cools.

Record the temperature when the
liquid enters the capillary tube.

Vapor pressure equals
atmospheric pressure

Result:
Boiling Point of the Sample

Click to download full resolution via product page

Caption: Workflow for the determination of the boiling point of 4,4-diethyl-2,2-dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14559871#boiling-point-of-4-4-diethyl-2-2-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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